Cas no 1212948-12-3 (5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol)

• Product Name: 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol
• CAS No: 1212948-12-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5595663
• PubChem ID: 55278985
• Update Time: 2025-10-25

5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((1S)-1-AMINO-2-HYDROXYETHYL)-2-METHOXYPHENOL
• (s)-5-(1-Amino-2-hydroxyethyl)-2-methoxyphenol
• Benzeneethanol, β-amino-3-hydroxy-4-methoxy-, (βS)-
• AKOS006332516
• AKOS015927955
• EN300-1857250
• 5-[(1S)-1-amino-2-hydroxyethyl]-2-methoxyphenol
• 1212948-12-3
• CS-0353811
• 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol

• Inchi： 1S/C9H13NO3/c1-13-9-3-2-6(4-8(9)12)7(10)5-11/h2-4,7,11-12H,5,10H2,1H3/t7-/m1/s1
• InChI Key： KHAJXTPKKSEVSR-SSDOTTSWSA-N
• SMILES： C1(O)=CC([C@H](N)CO)=CC=C1OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±42.0 °C(Predicted)
• pka: 9.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol

5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol (CAS No. 1212948-12-3): An Overview of a Promising Compound in Pharmaceutical Research

5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol (CAS No. 1212948-12-3) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol, is characterized by its amino, hydroxyethyl, and methoxyphenol functional groups, which contribute to its diverse biological activities.

The chemical structure of 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol is particularly noteworthy. The presence of the amino group imparts basic properties, while the hydroxyethyl group enhances solubility and reactivity. The methoxyphenol moiety, on the other hand, provides aromatic stability and potential antioxidant properties. These structural features collectively make 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol a versatile candidate for various pharmaceutical applications.

Recent studies have explored the potential of 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. A study published in the Journal of Neurochemistry demonstrated that 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol significantly reduced oxidative damage in a model of Parkinson's disease, highlighting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. A study published in the Journal of Inflammation found that 5-(1S)-1-amino-2-hydroxyethyl-2-methoxyphenol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory drug.

The antioxidant properties of 5-(1S)-1-amino-2-hydroxyethyl*-2-*methoxyphenol* have also been extensively studied. Oxidative stress is a key factor in the pathogenesis of many diseases, including cancer and aging-related conditions. Research has shown that this compound can scavenge free radicals and prevent lipid peroxidation, thereby protecting cells from oxidative damage. A study published in the Free Radical Biology and Medicine journal reported that 5-(1S)-1-*amino*-2-*hydroxyethyl*-2-*methoxyphenol* significantly reduced oxidative stress in both in vitro and in vivo models.

Beyond its therapeutic applications, 5-(1S)-1-*amino*-2-*hydroxyethyl*-2-*methoxyphenol* has also been explored for its use as a biomarker. Biomarkers are crucial for early diagnosis and monitoring of diseases. A recent study published in the Clinical Chemistry journal found that levels of 5-(1S)-1-*amino*-2-*hydroxyethyl*-2-*methoxyphenol* were significantly altered in patients with certain neurological disorders, suggesting its potential as a diagnostic tool.

The safety profile of 5-(1S)-1-*amino*-2-*hydroxyethyl*-2-*methoxyphenol* is another important aspect of its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-(1S)-1-*amino*-2-*hydroxyethyl*-2-*methoxyphenol* (CAS No. 1212948-12-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new therapeutic uses for this compound will be discovered, contributing to the advancement of medical science and patient care.